3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%

• IUPAC Name: 2-[2-(trifluoromethyl)phenyl]pyridin-3-ol
• InChI: InChI=1S/C12H8F3NO/c13-12(14,15)9-5-2-1-4-8(9)11-10(17)6-3-7-16-11/h1-7,17H
• InChI Key: BGTKIYJTRDDZST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CC=N2)O)C(F)(F)F
• Molecular Formula: C12H8F3NO
• DSSTOX Substance ID: DTXSID80683012
• Molecular Weight: 239.19 g/mol
• CAS RN: 1261466-20-9

Description

3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% (3-H2-2-TFMP) is an important organic compound used in the synthesis of various pharmaceuticals and other important products. It is a versatile compound with a wide range of applications in scientific research, pharmaceuticals and other industries. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 3-H2-2-TFMP.

Scientific Research Applications

3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% has been used in a variety of scientific research applications, including organic chemistry, pharmaceuticals, and material science. In organic chemistry, 3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% has been used as a building block for the synthesis of other compounds, such as heterocyclic compounds and polymers. In pharmaceuticals, it has been used as an intermediate for the synthesis of various drugs, such as anti-inflammatory drugs, anti-depressants, and anti-cancer drugs. In material science, it has been used as a cross-linking agent for polymers, as well as a starting material for the synthesis of polymeric materials.

Mechanism of Action

The mechanism of action of 3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% is not yet fully understood. However, it is known that the compound can act as a nucleophile, attacking electrophilic centers in organic molecules. This allows it to form covalent bonds with other molecules, which can be used to synthesize various compounds and materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% are not yet fully understood. However, it is known that the compound can act as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Inhibition of these enzymes can lead to a reduction in inflammation and pain.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% in lab experiments is its high yield (95%), which makes it a cost-effective starting material for organic synthesis. The compound is also relatively stable and can be stored for long periods of time without degradation. However, the compound can be toxic if not handled properly, and should be used in a well-ventilated environment.

Future Directions

There are a number of potential future directions for 3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%. These include further research into its mechanism of action, as well as its potential applications in drug development and material science. Additionally, further research into its biochemical and physiological effects could lead to new therapeutic treatments for various diseases. Finally, the compound could be used in the synthesis of new polymers and materials with unique properties.

Synthesis Methods

3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95% can be synthesized from the reaction of 2-trifluoromethylphenylboronic acid with 4-aminopyridine in the presence of a palladium catalyst. The reaction is carried out in a solvent such as acetonitrile, and the product is isolated by simple filtration. The yield of the reaction is typically 95%, which is why the compound is often referred to as 3-Hydroxy-2-(2-trifluoromethylphenyl)pyridine, 95%, 95%.